2-(4-fluorophenyl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C16H13FN2O2S/c17-12-5-3-11(4-6-12)8-16(20)18-10-13-9-14(21-19-13)15-2-1-7-22-15/h1-7,9H,8,10H2,(H,18,20)
• InChI Key: INYVPFSGEYUXLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NO2)CNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O2S
• Molecular Weight: 316.4 g/mol

Description

2-(4-fluorophenyl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly known as FLX475 and belongs to the class of isoxazole compounds.

Scientific Research Applications

1. Anti-inflammatory Activity

Compounds structurally related to 2-(4-fluorophenyl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide have been explored for their anti-inflammatory properties. For instance, a series of derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide demonstrated significant anti-inflammatory activities (Sunder & Maleraju, 2013).

2. Antipsychotic Potential

Research on analogs of this chemical structure, such as 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, has indicated antipsychotic-like profiles in behavioral animal tests. These compounds have shown promise as potential antipsychotic agents without interacting with dopamine receptors (Wise et al., 1987).

3. Antitumor Activities

Certain isoxazole compounds, including N-【{3-[3-fluoro-4-(1-piperazinyl)phenyl]-4,5-dihydro-5-isoxazolyl}methyl】acetamide, have been synthesized and shown to exhibit promising antitumor activities. This highlights the potential use of this chemical structure in developing new cancer therapies (Qi Hao-fei, 2011).

4. Anticancer Screening

Further research on imidazothiadiazole analogs, including N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, has been conducted for anticancer screening. These studies are vital in the ongoing search for effective cancer treatments (Abu-Melha, 2021).

5. Antimicrobial Agents

Research into 2-(5-(aryl)-1,3,4-oxadiazol-2-ylthio)-N-(3-(trifluoromethyl)phenyl)acetamides and related compounds has demonstrated their potential as antimicrobial agents. These compounds have shown effectiveness against various bacterial and fungal strains (Parikh & Joshi, 2014).